N-(2-sec-butylphenyl)-3-(4-methoxyphenyl)propanamide

• Molecular Formula: C20H25NO2
• Molecular Weight: 311.4 g/mol
• IUPAC Name: N-(2-butan-2-ylphenyl)-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C20H25NO2/c1-4-15(2)18-7-5-6-8-19(18)21-20(22)14-11-16-9-12-17(23-3)13-10-16/h5-10,12-13,15H,4,11,14H2,1-3H3,(H,21,22)
• InChI Key: IPCOQFWHUZPKCL-UHFFFAOYSA-N
• SMILES: CCC(C)C1=CC=CC=C1NC(=O)CCC2=CC=C(C=C2)OC

Description

N-(2-sec-butylphenyl)-3-(4-methoxyphenyl)propanamide, also known as JNJ-7925476, is a promising compound in the field of scientific research. It belongs to the class of selective androgen receptor modulators (SARMs) and has been studied extensively for its potential applications in the treatment of various medical conditions.

Scientific Research Applications

N-(2-sec-butylphenyl)-3-(4-methoxyphenyl)propanamide has been studied for its potential applications in the treatment of various medical conditions. It has been shown to have anabolic effects on muscle and bone tissue, making it a potential treatment for osteoporosis and muscle wasting diseases. Additionally, it has been studied for its potential use in hormone replacement therapy for men with low testosterone levels.

Mechanism of Action

N-(2-sec-butylphenyl)-3-(4-methoxyphenyl)propanamide works by selectively binding to androgen receptors in the body. This binding activates certain genes that are responsible for the anabolic effects on muscle and bone tissue. It has been shown to have a higher affinity for androgen receptors in muscle and bone tissue than in other tissues, which makes it a selective androgen receptor modulator.
Biochemical and Physiological Effects
Studies have shown that this compound has anabolic effects on muscle and bone tissue. It has been shown to increase muscle mass and bone density in animal models. Additionally, it has been shown to increase lean body mass and decrease fat mass in humans.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-sec-butylphenyl)-3-(4-methoxyphenyl)propanamide in lab experiments is its selectivity for androgen receptors in muscle and bone tissue. This allows for targeted effects on these tissues without affecting other tissues in the body. Additionally, it has a longer half-life than other SARMs, which makes it easier to administer in lab experiments. One limitation is the lack of long-term safety data, as it is a relatively new compound.

Future Directions

There are several future directions for research on N-(2-sec-butylphenyl)-3-(4-methoxyphenyl)propanamide. One direction is to study its potential applications in the treatment of osteoporosis and muscle wasting diseases. Another direction is to study its potential use in hormone replacement therapy for men with low testosterone levels. Additionally, further research is needed to determine its long-term safety and efficacy in humans.

Synthesis Methods

The synthesis method for N-(2-sec-butylphenyl)-3-(4-methoxyphenyl)propanamide involves a series of chemical reactions. The starting materials are 2-sec-butylphenylboronic acid and 4-methoxyphenylboronic acid, which are subjected to Suzuki-Miyaura coupling with 3-bromo-1-propanol. The resulting product is then treated with N-chlorosuccinimide and triethylamine to form the final product, this compound.